![molecular formula C13H9FO3 B6377784 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% CAS No. 1261994-48-2](/img/structure/B6377784.png)
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% (6F-HFP-2F) is a phenolic compound that has been studied for its potential use in various scientific applications. It has been used in a variety of experimental and research settings, including as a component of enzyme assays and as a substrate for the synthesis of other compounds. 6F-HFP-2F is a versatile compound with a wide range of biochemical and physiological effects.
Scientific Research Applications
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% has been used in a variety of scientific research applications. It has been used as a substrate in enzyme assays, as a component of fluorescent dyes, and as a reagent in the synthesis of other compounds. It has also been used as a starting material in the synthesis of a variety of drugs, including anticonvulsants and anti-inflammatory agents.
Mechanism of Action
The mechanism of action of 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It is also believed to inhibit the enzyme 5-lipoxygenase (5-LOX), which is involved in the production of leukotrienes.
Biochemical and Physiological Effects
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory, anti-oxidant, and anti-cancer properties. It has also been shown to have neuroprotective effects and to be an effective inhibitor of the enzymes COX-2 and 5-LOX.
Advantages and Limitations for Lab Experiments
The advantages of using 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% in laboratory experiments include its high purity (95%), its cost-effectiveness, and its versatility. It is also relatively easy to synthesize and can be used in a variety of experimental settings. The main limitation of using 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% is that its mechanism of action is not fully understood.
Future Directions
There are a variety of potential future directions for the use of 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95%. These include further research into its mechanism of action, its potential use in drug development, and its potential use as a therapeutic agent. Additionally, further research into its biochemical and physiological effects could lead to new applications in medicine and biotechnology. Finally, further research into its synthesis could lead to improved yields and cost-effectiveness.
Synthesis Methods
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% is synthesized through a two-step process. First, 3-fluoro-4-hydroxyphenylacetic acid is reacted with sodium nitrite in an acidic medium to produce the corresponding nitro compound. This is then reduced to the desired 6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol, 95% with sodium borohydride. This method has been found to be efficient and cost-effective, with yields of up to 95%.
properties
IUPAC Name |
3-(3-fluoro-4-hydroxyphenyl)-2-hydroxybenzaldehyde |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO3/c14-11-6-8(4-5-12(11)16)10-3-1-2-9(7-15)13(10)17/h1-7,16-17H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MWFWYCAVXOHYJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C2=CC(=C(C=C2)O)F)O)C=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30685102 |
Source
|
Record name | 3'-Fluoro-2,4'-dihydroxy[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30685102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(3-Fluoro-4-hydroxyphenyl)-2-formylphenol | |
CAS RN |
1261994-48-2 |
Source
|
Record name | 3'-Fluoro-2,4'-dihydroxy[1,1'-biphenyl]-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30685102 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.